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Compound of Interest

Compound Name: 2-[(o-Nitrophenyl)azo]-p-cresol

Cat. No.: B073396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review on the synthesis of

azo dyes derived from p-cresol. Azo dyes are a prominent class of organic colorants

characterized by the presence of one or more azo groups (–N=N–) linking aromatic rings. The

ease of their synthesis, coupled with their diverse applications in textiles, printing, and

increasingly in biomedical fields, makes them a subject of continuous research.[1][2] This guide

focuses on the core synthetic methodologies, providing detailed experimental protocols,

quantitative data for comparative analysis, and visual representations of the synthetic workflow.

Core Synthetic Pathway: Diazotization and Azo
Coupling
The fundamental and most widely employed method for synthesizing azo dyes from p-cresol

involves a two-step process:

Diazotization: A primary aromatic amine is converted into a diazonium salt by treatment with

nitrous acid (HNO₂). Nitrous acid is typically generated in situ from the reaction of sodium

nitrite (NaNO₂) with a strong mineral acid, such as hydrochloric acid (HCl), at low

temperatures (0–5 °C) to ensure the stability of the diazonium salt.[3]

Azo Coupling: The resulting diazonium salt, an electrophile, is then reacted with a coupling

component, in this case, p-cresol. p-Cresol is an activated aromatic compound that readily
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undergoes electrophilic substitution. The coupling reaction is typically carried out in a slightly

alkaline medium to facilitate the formation of the more reactive phenoxide ion of p-cresol,

which enhances the coupling efficiency.[4] The azo group links the aromatic ring of the

diazonium salt to the p-cresol moiety, usually at the position ortho to the hydroxyl group.

Experimental Protocols
The following sections provide detailed experimental protocols for the synthesis of various azo

dyes derived from p-cresol, based on methodologies reported in the scientific literature.

General Procedure for the Synthesis of Azo Dyes from
p-Cresol
This general procedure can be adapted for the synthesis of a variety of azo dyes by

substituting different aromatic amines.

Step 1: Diazotization of the Aromatic Amine

In a beaker, dissolve the aromatic amine (0.01 mole) in a solution of concentrated

hydrochloric acid (2.5 mL) and water.

Cool the mixture to 0–5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (0.01 mole in 2.5 mL of 4N

solution) dropwise to the amine solution, ensuring the temperature remains below 5 °C.[2]

Continue stirring the mixture for an additional 15-30 minutes at 0–5 °C to ensure complete

formation of the diazonium salt.

Step 2: Azo Coupling with p-Cresol

In a separate beaker, dissolve p-cresol (0.01 mole) in an aqueous solution of sodium

hydroxide (e.g., 1.2 M NaOH) to form the sodium phenoxide salt.

Cool this alkaline solution of p-cresol to 0–5 °C in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the cold alkaline p-cresol

solution with vigorous stirring.
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Maintain the reaction mixture at a low temperature and continue stirring for 10–30 minutes. A

colored precipitate of the azo dye will form.

The pH of the solution can be adjusted to 5.0-5.5 with the addition of a suitable buffer like

sodium bicarbonate to optimize the coupling.[4]

Isolate the solid azo dye by vacuum filtration.

Wash the precipitate with cold water to remove any unreacted salts.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the

purified azo dye.[2]

Quantitative Data on Synthesized Azo Dyes
The following tables summarize the quantitative data for a selection of azo dyes synthesized

from p-cresol and various aromatic amines, as reported in the literature.

Table 1: Reaction Yields of Azo Dyes Derived from p-Cresol
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Aromatic Amine Azo Dye Name Yield (%) Reference

Aniline
4-(Phenyldiazenyl)-p-

cresol
Not Reported [2]

o-Nitroaniline

4-((2-

Nitrophenyl)diazenyl)-

p-cresol

Not Reported [2]

p-Toluidine

4-((4-

Methylphenyl)diazenyl

)-p-cresol

Not Reported [2]

α-Naphthylamine
4-(Naphthalen-1-

yldiazenyl)-p-cresol
Not Reported [2]

Sulfanilic acid

4-((4-

Sulfophenyl)diazenyl)-

p-cresol

Not Reported [2]

m-Nitroaniline

4-((3-

Nitrophenyl)diazenyl)-

p-cresol

Not Reported [2]

Benzidine

4,4'-Bis((4-hydroxy-3-

methylphenyl)diazenyl

)-1,1'-biphenyl

Not Reported [2]

Anthranilic acid

2-((4-Hydroxy-3-

methylphenyl)diazenyl

)benzoic acid

Not Reported [2]

p-Chloroaniline

4-((4-

Chlorophenyl)diazenyl

)-p-cresol

Not Reported [1]

p-Methoxyaniline

4-((4-

Methoxyphenyl)diazen

yl)-p-cresol

Not Reported [1]
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Note: While specific percentage yields were not consistently reported in the reviewed literature,

the synthesis was described as effective.

Table 2: Spectroscopic Data of Azo Dyes Derived from p-Cresol

Azo Dye Name
UV-Vis (λmax,
nm)

FT-IR (cm⁻¹)
¹H NMR (δ,
ppm)

Reference

4-

(Phenyldiazenyl)-

p-cresol

Not Reported

3468 (O-H),

1591 (C=C),

1496 (N=N),

1278 (C-N)

3.18 (s, 3H, -

CH₃), 6.74 (s,

1H, -OH), 6.99-

7.75 (m, 8H, Ar-

H)

[2]

4-((2-

Nitrophenyl)diaz

enyl)-p-cresol

Not Reported

3510 (O-H),

1583 (C=C),

1501 (N=N),

1346 (C-N), 1246

(NO₂)

3.35 (s, 3H, -

CH₃), 11.13 (s,

1H, -OH), 6.95-

8.18 (m, 8H, Ar-

H)

[2]

4-((4-

Methylphenyl)dia

zenyl)-p-cresol

Not Reported

3196 (O-H),

1595 (C=C),

1496 (N=N),

1296 (C-N)

2.32 (s, 3H, Ar-

CH₃), 2.40 (s,

3H, p-cresol-

CH₃), 11.76 (s,

1H, -OH), 6.89-

8.16 (m, 7H, Ar-

H)

[2]

4-((4-

Chlorophenyl)dia

zenyl)-p-cresol

Not Reported Not Reported Not Reported [1]

4-((4-

Methoxyphenyl)d

iazenyl)-p-cresol

Not Reported Not Reported Not Reported [1]
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The following diagrams, generated using the DOT language, illustrate the key logical

relationships and the general experimental workflow for the synthesis of azo dyes from p-

cresol.

Step 1: Diazotization

Step 2: Azo Coupling

Aromatic Amine
(Ar-NH₂)

Diazonium Salt
(Ar-N₂⁺Cl⁻)

Sodium Nitrite
(NaNO₂)

Hydrochloric Acid
(HCl, 0-5°C)

Azo Dye

Coupling Reaction

p-Cresol

p-Cresolate IonSodium Hydroxide
(NaOH)

Click to download full resolution via product page

Caption: General synthetic pathway for azo dyes from p-cresol.
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Start

Dissolve Aromatic Amine
in HCl

Prepare alkaline
p-cresol solution

Cool to 0-5°C

Add NaNO₂ solution

Stir for 15-30 min

Mix Diazonium Salt and
p-Cresol Solutions

Cool to 0-5°C

Stir for 10-30 min

Vacuum Filtration

Wash with Cold Water

Recrystallize from Ethanol

Pure Azo Dye

Click to download full resolution via product page

Caption: Experimental workflow for azo dye synthesis.
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Conclusion
The synthesis of azo dyes from p-cresol is a well-established and versatile process, primarily

relying on the diazotization of an aromatic amine followed by an azo coupling reaction. This

technical guide has outlined the fundamental principles, provided detailed experimental

protocols, and summarized available quantitative data to serve as a valuable resource for

researchers in organic synthesis and drug development. The straightforward nature of the

synthesis allows for the creation of a diverse library of azo compounds by varying the starting

aromatic amine, which can then be screened for various biological and material science

applications. Further research providing more comprehensive quantitative data, including

reaction yields and detailed spectroscopic analysis for a wider range of p-cresol derived azo

dyes, would be beneficial for the continued development and application of this important class

of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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